Cas no 744209-84-5 (1H-Indole,3-(4,5-dihydro-2-oxazolyl)-5-methyl-)

• Product Name: 1H-Indole,3-(4,5-dihydro-2-oxazolyl)-5-methyl-
• CAS No: 744209-84-5
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 560589
• PubChem ID: 11469709
• Update Time: 2025-04-19

1H-Indole,3-(4,5-dihydro-2-oxazolyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-(4,5-dihydro-2-oxazolyl)-5-methyl-
• 1H-Indole,3-(4,5-dihydro-2-oxazolyl)-5-methyl-(9CI)
• 3-(4,5-dihydro-1,3-oxazol-2-yl)-5-methyl-1H-indole
• 2-(5-Methyl-1H-indol-3-yl)-4,5-dihydrooxazole
• 744209-84-5

• Inchi： 1S/C12H12N2O/c1-8-2-3-11-9(6-8)10(7-14-11)12-13-4-5-15-12/h2-3,6-7,14H,4-5H2,1H3
• InChI Key： HMCUZCPUESCNPC-UHFFFAOYSA-N
• SMILES： O1CCN=C1C1=CNC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.4Ų